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Compound of Interest

Compound Name: Acetanilide

Cat. No.: B000955

Acetanilide: A Comprehensive Technical Guide for
Researchers

Introduction: Acetanilide, also known as N-phenylacetamide, is an organic compound with the
chemical formula CeHsNHC(O)CHs.[1] It is an odorless, solid chemical that typically appears as
white to gray flakes or a crystalline powder.[1][2][3] Historically significant as one of the first
aniline derivatives found to possess analgesic and antipyretic properties, it was introduced into
medicine in 1886 under the trade name Antifebrin.[1][2][4] While its direct therapeutic use has
been largely discontinued due to toxicity, acetanilide remains a compound of great interest in
research and industry.[1][5] It serves as a crucial intermediate in the synthesis of
pharmaceuticals, dyes, and rubber accelerators, and is a model compound for studying
electrophilic aromatic substitution and purification techniques like recrystallization.[1][2][6][7]
This guide provides an in-depth overview of its fundamental properties, experimental protocols,
and key characteristics relevant to scientific research.

Physical and Chemical Properties

Acetanilide is a stable, combustible solid under most conditions.[1][2][8] It is characterized by
its white, glossy, crystalline appearance.[3][8] While only slightly soluble in cold water, its
solubility increases significantly in hot water, a property pivotal for its purification.[2][8][9] It is
readily soluble in various organic solvents.[2][8][9]
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Property Value Source(s)
Molecular Formula CsHoNO [1112119]
Molar Mass 135.17 g/mol [319]
Appearance White, glossy, crystalline 1]
powder or flakes

Odor Odorless [2][3]
Melting Point 113-115 °C (235-239 °F) [1][2][9]
Boiling Point 304 °C (579 °F) [1112][8]
Density 1.219 g/cm3 [11[3119]

Solubility in Water

<0.56 g/100 mL (25 °C)

[1]

Solubility (Other)

Soluble in hot water, ethanol,

diethyl ether, acetone,
chloroform, glycerol, and

benzene.

[1](2]5]18]

pKa (conjugate acid)

0.5 (at 25 °C)

[1](8]

Flash Point

174 °C (345 °F)

[1]3]

Vapor Density

4.65 (relative to air)

[3](8]

Vapor Pressure

1 mm Hg (at 114 °C)

[8]

Spectroscopic Data for Characterization

Spectroscopic analysis is fundamental for the identification and purity assessment of
acetanilide in a research setting. The key spectral features are summarized below.
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Spectroscopic

Chemical Shift /

. Feature Source(s)
Technique Wavenumber
1H NMR Methyl Protons (CHs) ~2.1 ppm [10][11]
para-Aromatic Proton ~7.0 ppm [10][11]
meta-Aromatic
~7.2 ppm [10][11]
Protons
ortho-Aromatic
~7.4 ppm [10][11]
Protons
Amide Proton (NH) ~8.75 ppm [10][11]
13C NMR Methyl Carbon (CHs) ~24.1 ppm [10][11]
ortho-Aromatic
~120.4 ppm [10][11]
Carbons
para-Aromatic Carbon  ~124.1 ppm [10][11]
meta-Aromatic
~128.7 ppm [10][11]
Carbons
ipso-Aromatic Carbon  ~138.2 ppm [10][11]
Carbonyl Carbon
~169.5 ppm [1O][11]
(C=0)
Infrared (IR)
N-H Stretch 3200-3500 cm™1 [12]
Spectroscopy
Aromatic C-H Stretch 3000-3100 cm—1 [12]
Carbonyl (Amide 1)
1650-1700 cm~1 [12]

Stretch (C=0)

Synthesis and Purification Protocols

Acetanilide is most commonly synthesized in the laboratory via the acetylation of aniline using

acetic anhydride.[1][5][13] The reaction is a classic example of nucleophilic acyl substitution.

[13][14]
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Experimental Protocol: Synthesis of Acetanilide

This protocol describes the preparation of acetanilide from aniline and acetic anhydride.

Materials:

Aniline (CeHsNH2)

e Acetic anhydride ((CH3CO)20)

o Glacial acetic acid (CHsCOOH) or concentrated Hydrochloric Acid (HCI)

e Sodium acetate (CHsCOONa) solution (if using HCI)

¢ Distilled water

e ICce

e Round-bottom flask or Erlenmeyer flask

» Reflux condenser (optional, for heating)

o Beaker

e Stirring rod

e Buchner funnel and filter flask for vacuum filtration

Procedure:

 In a flask, combine 5 mL of aniline with 10 mL of a 1:1 mixture of acetic acid and acetic
anhydride.[2] Alternatively, dissolve aniline in a small amount of hydrochloric acid and water.
[14][15]

e Gently heat the mixture under reflux for 15-20 minutes.[2][16] If using the HCI method, slowly
add the acetic anhydride, followed by a solution of sodium acetate to regenerate the free
aniline nucleophile.[14][15]
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o While still hot, pour the reaction mixture into a beaker containing approximately 100 mL of
ice-cold water, stirring continuously.[2][16] This will cause the crude acetanilide to
precipitate out of the solution.

« Stir the mixture vigorously to hydrolyze any excess acetic anhydride.[16]

e Cool the mixture in an ice bath for 15-20 minutes to ensure complete crystallization of the
product.[14]

e Collect the crude acetanilide precipitate by vacuum filtration using a Buchner funnel.[14][17]

o Wash the crystals on the filter paper with small portions of ice-cold water to remove soluble
impurities.[14]

Allow the crude product to air dry before proceeding with purification.

Experimental Protocol: Purification by Recrystallization

The crude acetanilide is purified by recrystallization from water, leveraging its higher solubility
in hot water compared to cold water.[13][17][18]

Materials:

Crude acetanilide

« Distilled water

e Erlenmeyer flasks

e Hot plate

 Boiling chips

» Activated charcoal (optional, for decolorizing)
e Buchner funnel and filter flask

Procedure:
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Transfer the crude acetanilide to a 125-mL Erlenmeyer flask.[18]

Add approximately 50 mL of water and a boiling chip.[18] Heat the mixture on a hot plate
until the water boils and the acetanilide dissolves completely.[18][19] Add a minimum
amount of additional hot water dropwise only if necessary to fully dissolve the solid.[19]

If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small
amount of activated charcoal to adsorb colored impurities.[16][18] Reheat the solution to
boiling.

Perform a hot filtration to remove the charcoal and any other insoluble impurities.[19]

Allow the clear filtrate to cool slowly to room temperature. Do not disturb the flask, as slow
cooling promotes the formation of larger, purer crystals.[20]

Once the flask has reached room temperature, place it in an ice-water bath for at least 10
minutes to maximize crystal formation.[19]

Collect the purified crystals by vacuum filtration.[19]
Wash the crystals with a small amount of ice-cold water.[19]

Dry the pure acetanilide crystals on the filter paper with the vacuum on for 5-10 minutes,
then transfer to a watch glass to dry completely.[19] The purity can be verified by its melting
point, which should be sharp and within the range of 114-116°C.[14]
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Diagram 1: Acetanilide Synthesis and Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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